N'-[2-(4-fluorophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-N-[(4-fluorophenyl)methyl]oxamide

• IUPAC Name: N'-[2-(4-fluorophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-N-[(4-fluorophenyl)methyl]oxamide
• InChI: InChI=1S/C20H16F2N4O2S/c21-13-3-1-12(2-4-13)9-23-19(27)20(28)24-18-16-10-29-11-17(16)25-26(18)15-7-5-14(22)6-8-15/h1-8H,9-11H2,(H,23,27)(H,24,28)
• InChI Key: BYXNZYCUOBUJIQ-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(N(N=C2CS1)C3=CC=C(C=C3)F)NC(=O)C(=O)NCC4=CC=C(C=C4)F
• Molecular Formula: C20H16F2N4O2S
• Molecular Weight: 414.4 g/mol

Description

N'-[2-(4-fluorophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-N-[(4-fluorophenyl)methyl]oxamide is a useful research compound. Its molecular formula is C20H16F2N4O2S and its molecular weight is 414.43. The purity is usually 95%.
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Scientific Research Applications

Molecular Inhibition and Target Interaction

Compounds with similar structural features have been explored for their potential as selective and efficacious inhibitors of specific kinases, which are enzymes that play critical roles in signaling pathways within cells. For example, substituted N-(4-(2-aminopyridin-4-yloxy)-3-fluoro-phenyl)-1-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamides have been identified as potent and selective Met kinase inhibitors. Such compounds have demonstrated complete tumor stasis in Met-dependent human gastric carcinoma xenograft models following oral administration, leading to their advancement into phase I clinical trials (G. M. Schroeder et al., 2009).

Synthesis and Characterization

The synthesis and analytical characterization of research chemicals, including those with fluorophenyl groups and pyrazole carboxamide structures, have been extensively studied. This includes identifying and differentiating isomers through specific synthetic routes, supporting the correct identification of research chemicals. Such studies are crucial for the development of new synthetic methodologies and for understanding the structural basis of biological activity (Gavin McLaughlin et al., 2016).

Anticancer Activity

Research has also been conducted on analogues with structures incorporating elements such as fluorophenyl and pyrazole carboxamide, focusing on their synthesis, characterization, and evaluation for anticancer activity. Compounds have been screened for their efficacy against various cancer cell lines, including leukemia, melanoma, lung, colon, and breast cancers, identifying those with significant activity that could lead to the development of new therapeutic agents (M. Ahsan, 2012).